Cas no 1805847-35-1 (3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1805847-35-1
• MF: C₁₂H₁₂BrF₃O₃
• MW: 341.12109375
• CID: 4971025
• Update Time: 2025-10-21

3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O3/c1-2-18-10-4-3-8(9(17)5-6-13)7-11(10)19-12(14,15)16/h3-4,7H,2,5-6H2,1H3
• InChI Key： HIUHWNIOUUQDNV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)(F)F)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one

Introduction to 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805847-35-1) and Its Emerging Applications in Chemical Biology

The compound 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805847-35-1) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a bromo substituent, an ethoxy group, and a trifluoromethoxy moiety on a phenyl ring, coupled with a propanone backbone, make it a versatile scaffold for designing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic systems in enhancing the pharmacological properties of small molecules. The presence of trifluoromethoxy groups in this compound not only imparts lipophilicity but also modulates metabolic stability and binding affinity to biological targets. This has spurred considerable interest in exploring its derivatives for therapeutic applications.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The bromo and ethoxy substituents on the aromatic ring provide handles for further functionalization, enabling the construction of potent inhibitors with high selectivity. For instance, recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against specific tyrosine kinases, making them promising candidates for preclinical development.

Moreover, the structural motif of 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one has been explored in the development of compounds targeting other biological pathways. Researchers have leveraged its scaffold to design molecules with anti-inflammatory and immunomodulatory properties. The interplay between the electronic effects of the substituents and the steric environment around the propanone group appears to fine-tune interactions with protein targets, leading to selective modulation of signaling pathways.

In vitro studies have revealed that derivatives of this compound exhibit interesting pharmacokinetic profiles. The trifluoromethoxy group enhances binding affinity to target proteins while simultaneously improving oral bioavailability. This balance is critical for drug candidates intended for clinical use. Additionally, computational modeling has been instrumental in understanding how these structural features influence molecular recognition processes, guiding the optimization of lead compounds.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the bromo, ethoxy, and trifluoromethoxy groups can be achieved through well-established methods such as halogenation, etherification, and electrophilic aromatic substitution. These synthetic routes are scalable and compatible with large-scale production requirements, making it feasible to generate libraries of derivatives for high-throughput screening.

Recent patents have emerged describing novel applications of this compound in agrochemical research. The structural motifs present in it are reminiscent of bioactive molecules that interact with enzymes involved in plant growth regulation. By modifying its core structure, researchers aim to develop compounds that enhance crop yield or protect against pathogens without compromising environmental safety.

The growing interest in fluorinated compounds has also prompted investigations into their environmental impact. While fluorine atoms are known for their stability, concerns about persistence have led to efforts in designing derivatives that are more readily metabolized or degraded. Future research may focus on developing greener synthetic routes for this compound while maintaining its pharmacological efficacy.

In conclusion, 3-Bromo-1-(4-ethoxy-3-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805847-35-1) stands out as a structurally intriguing molecule with broad applications across multiple domains of chemical biology and drug discovery. Its unique combination of substituents offers opportunities for designing novel therapeutics targeting various diseases. As research progresses, further exploration of its derivatives will likely uncover even more innovative uses for this versatile scaffold.